ethyl 2-(2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetyl]amino]acetate
• InChI: InChI=1S/C22H27N3O6/c1-2-29-22(28)13-23-21(27)16-31-20-15-30-18(12-19(20)26)14-24-8-10-25(11-9-24)17-6-4-3-5-7-17/h3-7,12,15H,2,8-11,13-14,16H2,1H3,(H,23,27)
• InChI Key: VPUXKBHMSIDQAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H27N3O6
• Molecular Weight: 429.5 g/mol
• CAS No.: 898417-79-3

Description

Ethyl 2-(2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamido)acetate is a useful research compound. Its molecular formula is C22H27N3O6 and its molecular weight is 429.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization Techniques

Research on compounds with similar structures focuses on the synthesis and characterization of complex molecules. For instance, the synthesis of ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate involved IR, NMR, MS, and single-crystal X-ray diffraction techniques, which are crucial for elucidating the structure of newly synthesized compounds (Liang Xiao-lon, 2015).

Anticancer and Anti-inflammatory Applications

Compounds with pyran structures have been evaluated for their biological activities, including anticancer and anti-inflammatory effects. A study on novel pyrazolopyrimidines derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents, indicating the therapeutic potential of compounds with similar frameworks (A. Rahmouni et al., 2016).

Antimicrobial and Antifungal Properties

The marine fungus Y26-02 yielded compounds with structures analogous to the target compound, demonstrating antimicrobial and antifungal properties. This suggests that ethyl 2-(2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamido)acetate could be explored for similar applications (Hong-Hua Wu et al., 2009).

Synthetic Methodologies

Studies on heterocyclic compounds reveal sophisticated synthetic methodologies that can be applied to the synthesis of this compound. For example, the treatment of 4-ethoxymethylene-2-phenyl-5(4H)-oxazolone with activated methylene compounds under specific conditions leads to 2H-pyran-2-ones, demonstrating the complexity and versatility of synthetic routes for similar molecules (M. Kočevar et al., 1992).

Structural and Mechanistic Studies

Research on related compounds includes detailed structural and mechanistic studies that provide a foundation for understanding the chemical behavior and potential applications of this compound. For instance, the crystal structure of ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate was determined to establish the conformation of the molecule, which is crucial for predicting reactivity and biological activity (Liang Xiao-lon, 2015).